![molecular formula C28H31N3O6 B051830 Benidipine CAS No. 119065-60-0](/img/structure/B51830.png)
Benidipine
Overview
Description
Benidipine is a long-acting calcium channel blocker that is used to treat hypertension. It was first synthesized in Japan in the 1990s and has since become widely used in several countries. This compound is unique in its ability to block both L-type and T-type calcium channels, making it an effective antihypertensive drug.
Scientific Research Applications
Inhibition of Aldosterone Production
Benidipine, a dihydropyridine calcium channel blocker, is known for its capacity to inhibit aldosterone production in human adrenocortical cells. This inhibition is attributed to its effect on T-type voltage-dependent Ca2+ channels, making it more potent than other calcium channel blockers. This characteristic suggests potential benefits in treating renal and cardiovascular diseases beyond its primary anti-hypertensive effects (Akizuki et al., 2008).
Endothelial Differentiation of Progenitor Cells
This compound enhances the endothelial differentiation of circulating endothelial progenitor cells (EPCs), suggesting its role in endothelial protection and prevention of cardiovascular diseases. This effect is mediated through the PI3K/Akt pathway, highlighting this compound’s potential in improving the prognosis of ischemic damage (Ando et al., 2006).
Metabolism Characterization
The metabolism of this compound and its enantiomers in human liver microsomes was elucidated, identifying CYP3A4 and CYP3A5 as major enzymes responsible for its disposition. This insight is crucial for understanding the drug’s stereoselective disposition and its pharmacokinetic behavior (Yoon et al., 2007).
Antioxidant Properties and Endothelial Cell Protection
This compound exhibits antioxidant properties and inhibits cytokine-induced expression of adhesion molecules and chemokines in human aortic endothelial cells. This suggests its potential in anti-inflammatory properties and benefits in treating atherosclerosis (Matsubara & Hasegawa, 2004).
Pharmacological and Clinical Properties
This compound has unique mechanisms of action, including blocking triple calcium channels (L, N, and T), and exhibits high vascular selectivity. Its renal protective effects and anti-oxidative action enhance its usefulness in therapy for patients with vasospastic angina and hypertension (Yao et al., 2006).
Prevention of Infertility Induced by Ovarian Ischemia
This compound effectively prevents ovarian ischemia/reperfusion injury and consequent infertility in rats, indicating its potential in reproductive health and fertility preservation (Unlubilgin et al., 2017).
Apoptosis Inhibition in Renal Failure
The drug demonstrates effectiveness in inhibiting apoptosis during ischemic acute renal failure in rats, indicating its therapeutic potential in kidney health and disease management (Yao et al., 2000).
Neuroprotective and Antiepileptic Effects
This compound exhibits neuroprotective and antiepileptic efficacy, either alone or in combination with valproic acid, suggesting its potential use in the treatment of epilepsy (Kocak et al., 2021).
Stimulation of Nitric Oxide Release in Endothelial Injury
The drug promotes nitric oxide production in human umbilical vein endothelial cells, protecting against lysophosphatidylcholine-induced endothelial injury. This indicates its role in ameliorating endothelial dysfunction (Matsubara et al., 2006).
Osteoblast Function Enhancement
This compound positively influences osteoblast proliferation and differentiation, which could have implications in bone health and diseases like osteoporosis (Wang et al., 2014).
Airway Smooth Muscle Relaxation
The drug relaxes mouse airway smooth muscle, hinting at its potential application in respiratory conditions like asthma or chronic obstructive pulmonary disease (Yang et al., 2019).
Identification and Characterization of Impurities
Research includes the identification, synthesis, and characterization of process-related impurities of this compound hydrochloride, enhancing the understanding of its pharmacological profile (Atici & Karlığa, 2015).
Prevention of Cardiorenal Injury
This compound shows additional benefits in preventing cardiorenal injury in hypertensive rats, particularly through the reduction of oxidative stress and aldosterone (Yamamoto et al., 2010).
Modulation of Membrane Fluidity
The drug modulates membrane fluidity in erythrocytes, potentially impacting blood flow and microcirculation, thus influencing the management of conditions like hypertension (Tsuda, 2008; Tsuda & Nishio, 2004).
Antiproteinuric Effects in Chronic Kidney Disease
Comparison studies show this compound’s effectiveness in reducing urinary protein excretion in hypertensive patients with chronic kidney disease (Abe et al., 2010).
properties
IUPAC Name |
5-O-[(3R)-1-benzylpiperidin-3-yl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H31N3O6/c1-18-24(27(32)36-3)26(21-11-7-12-22(15-21)31(34)35)25(19(2)29-18)28(33)37-23-13-8-14-30(17-23)16-20-9-5-4-6-10-20/h4-7,9-12,15,23,26,29H,8,13-14,16-17H2,1-3H3/t23-,26-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZVNQOLPLYWLHQ-ZEQKJWHPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OC2CCCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C([C@H](C(=C(N1)C)C(=O)O[C@@H]2CCCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H31N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0022648 | |
Record name | Benidipene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0022648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
505.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<1 mg/ml | |
Record name | Benidipine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09231 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Mechanism of Action |
Benidipine is a tripe calcium channel inhibitor by inhibiting L, N and T type calcium channel. It presents a very long-lasting activity that can be explained by its high affinity for cell membranes from the DHP binding site; this characteristic indicated a long-lasting pharmacological activity of benidipine. The additional property of benidipine is the vascular selectivity towards peripheral blood vessels. | |
Record name | Benidipine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09231 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
CAS RN |
105979-17-7 | |
Record name | Benidipine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=105979-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benidipine [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0105979177 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benidipine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09231 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Benidipene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0022648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | BENIDIPINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4G9T91JS7E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Melting Point |
>193ºC | |
Record name | Benidipine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09231 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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